Cas no 2649080-51-1 (2-(2-isocyanatopropan-2-yl)-5-methoxypyridine)

• Product Name: 2-(2-isocyanatopropan-2-yl)-5-methoxypyridine
• CAS No: 2649080-51-1
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6335980
• PubChem ID: 165616562
• Update Time: 2025-10-21

2-(2-isocyanatopropan-2-yl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropan-2-yl)-5-methoxypyridine
• 2649080-51-1
• EN300-1814738

• Inchi： 1S/C10H12N2O2/c1-10(2,12-7-13)9-5-4-8(14-3)6-11-9/h4-6H,1-3H3
• InChI Key： FQIYHRZIPYFWKX-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.6Ų

Additional information on 2-(2-isocyanatopropan-2-yl)-5-methoxypyridine

Introduction to 2-(2-isocyanatopropan-2-yl)-5-methoxypyridine (CAS No. 2649080-51-1)

2-(2-isocyanatopropan-2-yl)-5-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2649080-51-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, characterized by its unique structural and functional properties. The presence of an isocyanate functional group and a methoxy substituent on the pyridine ring imparts distinct reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-(2-isocyanatopropan-2-yl)-5-methoxypyridine consists of a pyridine core substituted at the 5-position with a methoxy group (-OCH₃) and at the 2-position with an isocyanate group (-N=C=O). This arrangement creates a highly reactive molecule capable of participating in various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. The isocyanate functionality, in particular, is known for its ability to form covalent bonds with nucleophiles, including amines, alcohols, and carboxylic acids, facilitating the construction of polymers, peptides, and other biologically relevant compounds.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their diverse biological activities. Pyridine rings are commonly found in many bioactive molecules, including drugs used to treat conditions such as cancer, inflammation, and neurological disorders. The methoxy group in 2-(2-isocyanatopropan-2-yl)-5-methoxypyridine not only influences the electronic properties of the molecule but also serves as a site for further functionalization, allowing for the creation of tailored derivatives with enhanced specificity and potency.

The isocyanate group in this compound presents both opportunities and challenges. On one hand, it enables rapid and efficient coupling reactions with various nucleophiles, which is crucial for constructing complex molecular architectures. On the other hand, isocyanates can be sensitive to moisture and require careful handling under controlled conditions to prevent unwanted side reactions. Despite these challenges, the reactivity of the isocyanate group makes 2-(2-isocyanatopropan-2-yl)-5-methoxypyridine a powerful tool for synthetic chemists seeking to develop novel therapeutic agents.

Recent research has highlighted the potential of isocyanate-functionalized pyridines in medicinal chemistry. For instance, studies have demonstrated that compounds incorporating this motif can exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathways. The ability to modify both the pyridine ring and the isocyanate group allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are critical factors in drug design.

One notable application of 2-(2-isocyanatopropan-2-yl)-5-methoxypyridine is in the synthesis of peptidomimetics—molecules designed to mimic the biological activity of peptides without their drawbacks such as degradation or immunogenicity. The isocyanate group can be used to link amino acid residues or other building blocks in a controlled manner, enabling the creation of novel scaffolds with improved pharmacokinetic profiles. This approach has been particularly promising in the development of protease inhibitors and other targeted therapeutics.

Another area where this compound has shown promise is in materials science. Isocyanates are well-known for their ability to form polyurethanes and other polymeric materials through reaction with polyols or amines. The incorporation of an isocyanate-functionalized pyridine into these polymers can introduce unique properties such as enhanced thermal stability or biocompatibility. Such materials have potential applications in coatings, adhesives, and biomedical devices.

The synthesis of 2-(2-isocyanatopropan-2-yl)-5-methoxypyridine typically involves multi-step organic transformations starting from commercially available precursors. A common route includes halogenation of pyridine at the desired position followed by methoxylation and subsequent introduction of the isocyanate group via reaction with phosgene or its alternatives. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste generation and improving yields.

In conclusion,2-(2-isocyanatopropan-2-yl)-5-methoxypyridine (CAS No. 2649080-51-1) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable building block for synthesizing bioactive molecules and advanced materials. As our understanding of its reactivity continues to evolve，so too will its role in driving innovation across multiple scientific disciplines.